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Compound of Interest

Compound Name: Picoxystrobin

Cat. No.: B033183 Get Quote

Picoxystrobin Stock Solution Technical Support
Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

picoxystrobin stock solutions. Our aim is to help you overcome common challenges, such as

precipitation, to ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)
Q1: My picoxystrobin stock solution has precipitated. What should I do?

A1: Precipitation of picoxystrobin from a stock solution can often be resolved by gentle

heating and sonication.[1][2] We recommend warming the solution to 37°C and then placing it

in an ultrasonic bath until the precipitate redissolves.[2] To prevent re-precipitation, ensure the

solution is stored correctly and consider preparing smaller, single-use aliquots.

Q2: What is the best solvent for preparing picoxystrobin stock solutions?

A2: Dimethyl sulfoxide (DMSO) is a commonly used solvent for preparing high-concentration

stock solutions of picoxystrobin, with a solubility of up to 100 mg/mL with the aid of

ultrasonication.[1][2][3] For other applications, picoxystrobin is also highly soluble in
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methanol, acetone, and ethyl acetate.[4] It is important to use newly opened, anhydrous DMSO

as its hygroscopic nature can negatively impact solubility.[1]

Q3: How should I store my picoxystrobin stock solutions to prevent precipitation?

A3: For long-term storage, it is recommended to store picoxystrobin stock solutions at -80°C,

which should maintain stability for up to 6 months.[1][2] For shorter-term storage, -20°C is

suitable for up to one month.[1][2] To avoid repeated freeze-thaw cycles that can contribute to

precipitation, it is best practice to prepare and store the solution in small, single-use aliquots.[2]

Q4: Can I use water to dissolve picoxystrobin?

A4: Picoxystrobin has very low solubility in water (approximately 3.1 mg/L at 20°C), making it

unsuitable as a primary solvent for stock solutions.[4][5] Aqueous buffers for experiments

should be prepared by diluting a high-concentration stock solution in an organic solvent like

DMSO.

Q5: Why did my picoxystrobin precipitate after dilution in an aqueous buffer?

A5: This is a common issue when diluting a compound from a high-concentration organic stock

solution into an aqueous medium where its solubility is significantly lower. To mitigate this,

ensure rapid and thorough mixing upon dilution. It may also be beneficial to use a co-solvent

system or a formulation containing surfactants like Tween-80, depending on the experimental

requirements.[1]

Troubleshooting Guide
This guide provides a systematic approach to resolving picoxystrobin precipitation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. glpbio.com [glpbio.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b033183?utm_src=pdf-body-img
https://www.benchchem.com/product/b033183?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/picoxystrobin.html
https://www.glpbio.com/picoxystrobin.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Picoxystrobin CAS#: 117428-22-5 [m.chemicalbook.com]

4. coromandel.biz [coromandel.biz]

5. Picoxystrobin (Ref: ZA 1963) [sitem.herts.ac.uk]

To cite this document: BenchChem. [dealing with picoxystrobin precipitation in stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033183#dealing-with-picoxystrobin-precipitation-in-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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